Cas no 7139-86-8 ( )
structure
Product Name:
CAS No:7139-86-8
MF:C7H3Cl5HgS
MW:497.018712282181
CID:976336
PubChem ID:54599391
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- (2,3,4,5,6-pentachlorophenyl)methanethiol mercury
- 7139-86-8
- NSC202740
- DTXSID60991728
- NSC-202740
- (Pentachlorophenyl)methanethiol--mercury (1/1)
-
-
- Inchi： 1S/C7H3Cl5S.Hg/c8-3-2(1-13)4(9)6(11)7(12)5(3)10;/h13H,1H2;
- InChI Key： QZGDPKQLUBWQOC-UHFFFAOYSA-N
- SMILES： [Hg].ClC1C(=C(C(=C(C=1CS)Cl)Cl)Cl)Cl
Computed Properties
- Exact Mass: 293.84009
- Monoisotopic Mass: 495.810453g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 1Ų
Experimental Properties
- PSA: 0
- LogP: 5.38090
Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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